Cas no 287111-36-8 (2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI))

2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI) structure
287111-36-8 structure
Product Name:2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI)
CAS No:287111-36-8
MF:C6H10O3
MW:132.127111911774
CID:248692
PubChem ID:66995410
Update Time:2025-04-19

2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI)
    • 4-hydroxy-4-methyloxan-2-one
    • 287111-36-8
    • MEVALONIC-1,2-13C2 LACTONE
    • 4-hydroxy-4-methyl(2, 3-13C2)oxan-2-one
    • 4-Hydroxy-4-methyl(2,3-~13~C_2_)oxan-2-one
    • SCHEMBL1331223
    • 4-hydroxy-4-methyl(2,3-13C2)oxan-2-one
    • DTXSID00736175
    • J-017210
    • Mevalonolactone-1,2-13C2
    • Mevalonolactone-1,2-13C2, 99 atom % 13C, 98% (CP)
    • DL-Mevalonic-1,2-13C2 lactone
    • Inchi: 1S/C6H10O3/c1-6(8)2-3-9-5(7)4-6/h8H,2-4H2,1H3/i4+1,5+1
    • InChI Key: JYVXNLLUYHCIIH-MQIHXRCWSA-N
    • SMILES: O1[13C]([13CH2]C(C)(CC1)O)=O

Computed Properties

  • Exact Mass: 132.06970385g/mol
  • Monoisotopic Mass: 132.06970385g/mol
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5Ų
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.3

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 28 °C(lit.)
  • Boiling Point: 150 °C5 mm Hg(lit.)
  • Flash Point: 113℃
  • Refractive Index: n20/D 1.473(lit.)
  • Solubility: Not determined

2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI) Security Information

  • WGK Germany:3

2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
492450-500MG
2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI)
287111-36-8 98%
500mg
¥16929.65 2023-12-05
SHENG KE LU SI SHENG WU JI SHU
sc-257801-500mg
Mevalonolactone-1,2-13C2,
287111-36-8 ≥98%
500mg
¥6784.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-257801-500 mg
Mevalonolactone-1,2-13C2,
287111-36-8 ≥98%
500MG
¥6,784.00 2023-07-10
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